Cas no 646516-94-1 (Phenol, dimethyloctyl-)

• Product Name: Phenol, dimethyloctyl-
• CAS No: 646516-94-1
• MF: C₁₆H₂₆O
• MW: 234.377045154572
• CID: 419956
• PubChem ID: 54214619
• Update Time: 2025-04-19

Phenol, dimethyloctyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, dimethyloctyl-
• 3,4-dimethyl-2-octylphenol
• DTXSID40709808
• SCHEMBL982790
• dimethyloctylphenol
• PYHDEONFTUSSGZ-UHFFFAOYSA-N
• 646516-94-1

• Inchi： 1S/C16H26O/c1-4-5-6-7-8-9-10-15-14(3)13(2)11-12-16(15)17/h11-12,17H,4-10H2,1-3H3
• InChI Key： PYHDEONFTUSSGZ-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C(C)=C1CCCCCCCC

Computed Properties

• Exact Mass: 234.19848
• Monoisotopic Mass: 234.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Para cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Para cresols